Cas no 875340-50-4 (4-Chloro-6-phenyl-5H-pyrrolo3,2-dpyrimidine)

• Product Name: 4-Chloro-6-phenyl-5H-pyrrolo3,2-dpyrimidine
• CAS No: 875340-50-4
• MF: C₁₂H₈ClN₃
• MW: 229.665020942688
• MDL: MFCD11977610
• CID: 709804
• Update Time: 2025-10-30

4-Chloro-6-phenyl-5H-pyrrolo3,2-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine
• 5H-Pyrrolo[3,2-d]pyrimidine, 4-chloro-6-phenyl-
• 5H-Pyrrolo[3,2-d]pyrimidine,4-chloro-6-phenyl
• 4-Chloro-6-phenyl-5H-pyrrolo3,2-dpyrimidine

• MDL： MFCD11977610
• Inchi： 1S/C12H8ClN3/c13-12-11-10(14-7-15-12)6-9(16-11)8-4-2-1-3-5-8/h1-7,16H
• InChI Key： ADQVKUWGTSOSDV-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=C(C3C=CC=CC=3)N2)N=CN=1

Computed Properties

• Exact Mass: 229.04100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.387
• Boiling Point: 447.123°C at 760 mmHg
• Flash Point: 256.754°C
• Refractive Index: 1.703
• PSA: 41.57000
• LogP: 3.27830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 4-Chloro-6-phenyl-5H-pyrrolo3,2-dpyrimidine

Comprehensive Overview of 4-Chloro-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine (CAS No. 875340-50-4)

4-Chloro-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine (CAS No. 875340-50-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the pyrrolopyrimidine family, a class of nitrogen-containing heterocycles known for their versatility in drug discovery and material science. The presence of both chloro and phenyl substituents enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrrolopyrimidine derivatives has surged, driven by their role in developing kinase inhibitors and other therapeutic agents. Researchers are particularly interested in 4-Chloro-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine due to its potential as a building block for anticancer drugs and anti-inflammatory compounds. Its molecular structure allows for selective modifications, enabling the creation of targeted therapies with fewer side effects. This aligns with the growing trend in precision medicine, where customized treatments are designed for individual patients.

From a synthetic chemistry perspective, CAS No. 875340-50-4 is often utilized in cross-coupling reactions and nucleophilic substitutions, which are critical for constructing complex organic frameworks. The compound's stability under various reaction conditions makes it a preferred choice for laboratory-scale and industrial applications. Additionally, its chloro group serves as a reactive site for further functionalization, allowing chemists to introduce diverse substituents and explore new chemical spaces.

The agrochemical industry also benefits from 4-Chloro-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine, as it serves as a precursor for developing crop protection agents. With the global focus on sustainable agriculture, there is increasing interest in compounds that can enhance crop yields while minimizing environmental impact. This compound's ability to act as a scaffold for herbicides and pesticides positions it as a key player in addressing food security challenges.

Another area of interest is the compound's potential in material science. Its aromatic system and heterocyclic core make it a candidate for designing organic semiconductors and light-emitting diodes (LEDs). As the demand for renewable energy and advanced electronics grows, researchers are exploring novel materials that can improve device performance. 4-Chloro-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine offers a promising starting point for such innovations.

In summary, 4-Chloro-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine (CAS No. 875340-50-4) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural features and reactivity profile make it a valuable tool for researchers aiming to address some of the most pressing challenges in these fields. As scientific advancements continue, this compound is likely to play an even more prominent role in shaping the future of technology and medicine.